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Compound of Interest

Compound Name: 2,4,5-Trihydroxybutyrophenone

Cat. No.: B075640

This guide provides immediate and essential safety and logistical information for handling
2,4,5-Trihydroxybutyrophenone, a compound used as an antioxidant in various industrial
applications.[1][2] The following procedures are critical for the safety of researchers, scientists,
and drug development professionals in a laboratory setting.

Hazard Identification and Personal Protective
Equipment

2,4,5-Trihydroxybutyrophenone is classified as a hazardous substance, causing skin and
serious eye irritation, and may lead to respiratory irritation.[3] It is crucial to use appropriate
Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specifications

Must comply with OSHA's eye
) ) and face protection regulations
Safety Glasses with Side )
Eyes in 29 CFR 1910.133 or

Shields or Goggles
European Standard EN166.[4]
[5]

Wear appropriate protective
) ) gloves, such as nitrile or
Hands Chemical-resistant Gloves )
neoprene, to prevent skin

exposure.[4][5]

A standard laboratory coat
should be worn to protect

Body Laboratory Coat ) )
against splashes and spills.[4]

[5]

Use only in a well-ventilated
area or under a chemical fume
) ] hood.[4] If ventilation is
Respiratory Fume Hood or Respirator )
inadequate, a NIOSH-
approved respirator is

necessary.[4][6]

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential for maintaining the integrity of
2,4,5-Trihydroxybutyrophenone and ensuring a safe laboratory environment.

Handling Procedures:
¢ Avoid all direct contact with the skin, eyes, and clothing.[4]
e Do not ingest or inhale the substance.[4]

» Ensure thorough washing of hands and any exposed skin after handling.[4]
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e Use in a well-ventilated area, preferably within a chemical fume hood, to control airborne

levels.[4]

 Remove and wash contaminated clothing before reuse.[4]

Storage Procedures:

e Store in a cool, dry, and well-ventilated place.[4]

o Keep the container tightly closed when not in use.[4]

» Avoid storage with incompatible materials, such as strong oxidants.[4]

Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Remove contaminated clothing and shoes.
Flush skin with plenty of water for at least 15

minutes. Seek medical attention.[4]

If the victim is conscious and alert, give 2-4

Ingestion cupfuls of milk or water. Do NOT induce
vomiting. Seek immediate medical attention.[4]
Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Seek

immediate medical attention.[4]

Spill and Disposal Management
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Proper management of spills and waste is critical to prevent environmental contamination and
ensure safety.

Spill Cleanup:

For small spills, dampen the solid material with alcohol and transfer it to a suitable container
for disposal.[7]

Use absorbent paper dampened with alcohol to clean up any remaining material.[7]

Seal all contaminated materials in a vapor-tight plastic bag for disposal.[7]

Ensure adequate ventilation during cleanup.
Waste Disposal:

o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[4]

o Consult state and local hazardous waste regulations to ensure complete and accurate
classification and disposal.[4]

» Dispose of the substance and its container in accordance with local, regional, national, and
international regulations.

Operational Workflow for Handling 2,4,5-
Trihydroxybutyrophenone

The following diagram outlines the standard operational workflow for safely handling 2,4,5-
Trihydroxybutyrophenone in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,4,5-Trihydroxybutyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2'4'5'-Trihydroxybutyrophenone Two Chongging Chemdad Co. , Ltd [chemdad.com]
e 2.2'4'5'-Trihydroxybutyrophenone | 1421-63-2 [chemicalbook.com]

¢ 3. synquestlabs.com [synquestlabs.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5. benchchem.com [benchchem.com]

e 6. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 7. Trihydroxybutyrophenone | C10H1204 | CID 129630809 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,4,5-
Trihydroxybutyrophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075640#personal-protective-equipment-for-handling-
2-4-5-trihydroxybutyrophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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